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Introduction

Zoxamide is a benzamide fungicide primarily known for its high efficacy against oomycete
pathogens.[1] Its unique mode of action involves the covalent binding to 3-tubulin, leading to
the disruption of the microtubule cytoskeleton and subsequent inhibition of nuclear division.[1]
While its primary application has been in the control of oomycete-induced diseases, a growing
body of research indicates that Zoxamide also exhibits significant antifungal activity against a
range of non-oomycete fungal pathogens. This document provides detailed application notes
and experimental protocols for researchers investigating the effects of Zoxamide on non-
oomycete fungi, with a focus on species of agricultural and pharmaceutical importance.

Zoxamide's activity against non-oomycete fungi, including important plant pathogens like
Botrytis cinerea, Venturia inaequalis, Monilinia fructicola, Mycosphaerella fijiensis, and
Cercospora beticola, makes it a valuable tool for fungicide research and development.[1]
Understanding its efficacy and mechanism of action in these fungi can open new avenues for
disease management strategies and the development of novel antifungal agents.

Mechanism of Action
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The primary target of Zoxamide is 3-tubulin, a key component of microtubules. Microtubules
are dynamic protein polymers essential for various cellular processes in eukaryotes, including
mitosis, cell division, and intracellular transport. Zoxamide covalently binds to a specific site on
the B-tubulin subunit, disrupting the assembly and dynamics of the microtubule cytoskeleton.[1]
This interference leads to an arrest of the cell cycle, specifically in mitosis, as the mitotic
spindle cannot form correctly. The ultimate consequence for the fungus is the inhibition of
growth and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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